Cas no 81273-25-8 (1,3,4-Oxadiazole-2(3H)-thione, 5,5'-(1,4-phenylene)bis-)

• Product Name: 1,3,4-Oxadiazole-2(3H)-thione, 5,5'-(1,4-phenylene)bis-
• CAS No: 81273-25-8
• MF: C₁₀H₆N₄O₂S₂
• MW: 278.310238361359
• CID: 1805232
• PubChem ID: 71421006
• Update Time: 2025-04-21

1,3,4-Oxadiazole-2(3H)-thione, 5,5'-(1,4-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2(3H)-thione, 5,5'-(1,4-phenylene)bis-
• 5-[4-(2-sulfanylidene-3H-1,3,4-oxadiazol-5-yl)phenyl]-3H-1,3,4-oxadiazole-2-thione
• 5,5'-(1,4-phenylene)bis(1,3,4-oxadiazole-2-thiol)
• DTXSID30840178
• 5,5'-(1,4-Phenylene)di(1,3,4-oxadiazole-2(3H)-thione)
• 81273-25-8

• Inchi： 1S/C10H6N4O2S2/c17-9-13-11-7(15-9)5-1-2-6(4-3-5)8-12-14-10(18)16-8/h1-4H,(H,13,17)(H,14,18)
• InChI Key： FIHPXZYOEWIRGD-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(C3=NNC(O3)=S)=CC=2)O1

Computed Properties

• Exact Mass: 277.99321779g/mol
• Monoisotopic Mass: 277.99321779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 131Ų